Cas no 391228-40-3 (4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 391228-40-3
• MF: C₂₅H₂₁N₃OS
• MW: 411.51874423027
• CID: 6320025
• PubChem ID: 5147614
• Update Time: 2025-05-30

4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• 4-[4-(benzyloxy)phenyl]-2-[(cyanomethyl)sulfanyl]-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• AKOS024574956
• 4-(4-(benzyloxy)phenyl)-2-((cyanomethyl)thio)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• F0192-0530
• 391228-40-3
• 2-(cyanomethylsulfanyl)-4-(4-phenylmethoxyphenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• Oprea1_446748

• Inchi： 1S/C25H21N3OS/c26-14-15-30-25-22(16-27)24(21-8-4-5-9-23(21)28-25)19-10-12-20(13-11-19)29-17-18-6-2-1-3-7-18/h1-3,6-7,10-13H,4-5,8-9,15,17H2
• InChI Key： RRCAYOALZQQKAA-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=C(C#N)C(C2C=CC(=CC=2)OCC2C=CC=CC=2)=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 411.14053348g/mol
• Monoisotopic Mass: 411.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 95Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

4-4-(Benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 391228-40-3, known as 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinoline core with multiple substituents that contribute to its unique properties. The benzyloxy group attached to the phenyl ring and the cyanomethylsulfanyl group are key functional groups that play a crucial role in its chemical behavior and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The quinoline backbone is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of the benzyloxy group enhances the molecule's solubility and bioavailability, making it an attractive candidate for therapeutic applications. Additionally, the cyanomethylsulfanyl group introduces sulfur-based interactions, which can be critical for binding to specific protein targets.

One of the most promising areas of research involving this compound is its potential as an anticancer agent. Preclinical studies have demonstrated that 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a combination therapy option.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the benzyloxy group typically involves a nucleophilic aromatic substitution reaction, while the introduction of the cyanomethylsulfanyl group often employs a thioether formation strategy. These steps highlight the importance of advanced synthetic techniques in organic chemistry for constructing such complex molecules.

Another area of interest is the exploration of this compound's pharmacokinetic properties. Studies have shown that 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile has favorable absorption and distribution characteristics in preclinical models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating diseases where drug delivery is a challenge. However, further research is needed to confirm these findings in human trials.

In addition to its therapeutic potential, this compound has also been studied for its role in materials science. The quinoline core provides a rigid structure that can be utilized in the development of new materials with unique electronic properties. For instance, researchers have explored its use as a building block for organic semiconductors and light-emitting materials. The presence of electron-withdrawing groups like the cyanomethylsulfanyl group can modulate the electronic properties of these materials, making them suitable for applications in optoelectronics.

The discovery and development of 4-4-(benzyloxy)phenyl-2-(cyanomethyl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile represent a significant advancement in modern organic chemistry. Its versatile structure and diverse functional groups make it a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.